Cas no 5402-63-1 (3-propylsulfanylpropanoic acid)

• Product Name: 3-propylsulfanylpropanoic acid
• CAS No: 5402-63-1
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 939489
• PubChem ID: 222477
• Update Time: 2025-05-23

3-propylsulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-propylsulfanylpropanoic acid
• 3-(propylthio)propanoic acid
• 3-Propylmercapto-propionsaeure
• 3-propylsulfanyl-propionic acid
• 3-Propylthiopropanoic acid
• 3-propylthiopropionic acid
• S-Propyl-thiohydracrylsaeure
• EN300-7230131
• 5402-63-1
• NSC 8522
• Propionic acid, 3-(propylthio)-
• AKOS000167751
• 3-(propylsulfanyl)propanoic acid
• SCHEMBL5328561
• Propanoic acid, 3-(propylthio)-
• NSC-8522
• DTXSID50278616
• CS-0259094
• G40470
• NSC8522

• Inchi： 1S/C6H12O2S/c1-2-4-9-5-3-6(7)8/h2-5H2,1H3,(H,7,8)
• InChI Key： HQKDXOBEABPTGW-UHFFFAOYSA-N
• SMILES： S(CCC(=O)O)CCC

Computed Properties

• Exact Mass: 148.05600
• Monoisotopic Mass: 148.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 83.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.088
• Boiling Point: 263.2°C at 760 mmHg
• Flash Point: 113°C
• Refractive Index: 1.49
• PSA: 62.60000
• LogP: 1.60430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids

Additional information on 3-propylsulfanylpropanoic acid

3-Propylsulfanylpropanoic Acid (CAS No: 5402-63-1)

3-Propylsulfanylpropanoic acid, also known as propylthiopropanoic acid, is a sulfur-containing organic compound with the CAS registry number 5402-63-1. This compound belongs to the class of thioacids, which are organic compounds containing a thiol (-SH) group attached to a carboxylic acid (-COOH) functional group. The molecular formula of this compound is C₅H₁₀OS, and its molecular weight is approximately 118.2 g/mol. The structure of 3-propylsulfanylpropanoic acid consists of a three-carbon chain with a thiol group at one end and a carboxylic acid group at the other, making it a versatile molecule with potential applications in various fields.

The synthesis of 3-propylsulfanylpropanoic acid can be achieved through several methods, including the reaction of propyl mercaptan with propionic anhydride or through the oxidation of propylthiopropanol. These methods involve the introduction of the thiol group onto the carbon chain, followed by the formation of the carboxylic acid group. The compound is typically isolated as a white crystalline solid and is soluble in water and common organic solvents such as ethanol and acetone.

3-Propylsulfanylpropanoic acid exhibits unique chemical properties due to the presence of both thiol and carboxylic acid groups. The thiol group imparts nucleophilic and reducing properties, while the carboxylic acid group contributes acidic and hydrogen-bonding capabilities. These properties make it a valuable intermediate in organic synthesis, particularly in the preparation of thioureas, thioamides, and other sulfur-containing compounds. Additionally, this compound can act as a chelating agent due to its ability to form stable complexes with metal ions.

In recent years, there has been growing interest in the application of 3-propylsulfanylpropanoic acid in materials science and biotechnology. For instance, researchers have explored its use as a building block for synthesizing novel polymers with enhanced thermal stability and mechanical properties. Furthermore, studies have shown that this compound can serve as a precursor for the development of bioactive molecules with potential applications in drug discovery.

The biological activity of 3-propylsulfanylpropanoic acid has also been investigated in various contexts. In pharmacology, this compound has been studied for its potential role as an anti-inflammatory agent due to its ability to modulate cellular signaling pathways involved in inflammation. Additionally, it has been reported to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

In terms of environmental applications, 3-propylsulfanylpropanoic acid has been considered for use in wastewater treatment processes. Its ability to form stable complexes with heavy metals makes it a promising candidate for removing toxic metal ions from contaminated water sources. This application aligns with current global efforts to develop sustainable and eco-friendly solutions for environmental remediation.

The latest research on 3-propylsulfanylpropanoic acid has focused on its role in green chemistry and sustainable synthesis methodologies. Scientists have developed innovative catalytic systems that enable the efficient synthesis of this compound under mild conditions, reducing energy consumption and minimizing waste generation. These advancements highlight the importance of adopting environmentally friendly practices in chemical manufacturing.

In conclusion, 3-propylsulfanylpropanoic acid, with its unique chemical structure and versatile properties, continues to be an area of active research across multiple disciplines. Its applications span from materials science and biotechnology to environmental chemistry and pharmacology. As researchers uncover new insights into its potential uses, this compound is poised to play an increasingly significant role in advancing scientific knowledge and technological innovation.